2-Methyl-1-(4-methylphenyl)-5-(4-methylsulfonylphenyl)pyrrole

• CAS RN: 189500-96-7
• Molecular Formula: C19H19NO2S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-methyl-1-(4-methylphenyl)-5-(4-methylsulfonylphenyl)pyrrole
• InChI: InChI=1S/C19H19NO2S/c1-14-4-9-17(10-5-14)20-15(2)6-13-19(20)16-7-11-18(12-8-16)23(3,21)22/h4-13H,1-3H3
• InChI Key: JULPDIIDMNHGEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC=C2C3=CC=C(C=C3)S(=O)(=O)C)C

Description

2-Methyl-1-(4-methylphenyl)-5-(4-methylsulfonylphenyl)pyrrole is a useful research compound. Its molecular formula is C19H19NO2S and its molecular weight is 325.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-1-(4-methylphenyl)-5-(4-methylsulfonylphenyl)pyrrole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-1-(4-methylphenyl)-5-(4-methylsulfonylphenyl)pyrrole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-(4-methylsulfonylphenyl)-1,4-pentanedione (Example 1, Step 2) (335 mg, 1.32 mmol), p-toluidine (156 mg, 1.45 mmol) and p-toluenesulfonic acid (25 mg) in toluene (100 ml) was heated to reflux for 20 hours. The reaction mixture was cooled, filtered and concentrated. The crude solid (560 mg) was purified by chromatography (silica gel, hexane/ethyl acetate, 7/3) to give 2-methyl-1-(4-methylphenyl)-5-[4-(methylsulfonyl)phenyl]-1H-pyrrole (390 mg, 91%) as a white solid: mp (DSC) 144° C. Anal Calc'd. for C19H19NSO2 : C, 70.13; H, 5.88; N, 4.30; S, 9.85. Found: C, 69.99; H, 6.23; N, 4.18; S, 9.74.